Benz(a)anthracene, 1,2-dimethyl-

• Molecular Formula: C20H16
• Molecular Weight: 256.3 g/mol
• IUPAC Name: 1,2-dimethylbenzo[a]anthracene
• InChI: InChI=1S/C20H16/c1-13-7-8-15-9-10-18-11-16-5-3-4-6-17(16)12-19(18)20(15)14(13)2/h3-12H,1-2H3
• InChI Key: YQRNVIBATHFHCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)C=CC3=CC4=CC=CC=C4C=C32)C
• CAS No.: 75975-71-2

Description

Benz(a)anthracene, 1,2-dimethyl- is a polycyclic aromatic hydrocarbon with a structure consisting of four fused benzene rings. This compound is known for its carcinogenic properties and is produced during the incomplete combustion of organic matter . It is commonly found in tobacco smoke and other environmental pollutants .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benz(a)anthracene, 1,2-dimethyl- typically involves Friedel-Crafts reactions, Elbs reaction, aromatic cyclodehydration, and Bradsher-type reactions from diarylmethanes . More recently, metal-catalyzed reactions with alkynes have also been employed .

Industrial Production Methods

Industrial production of Benz(a)anthracene, 1,2-dimethyl- often involves the incomplete combustion of carbon-containing fuels such as coal, oil, and wood . This process leads to the formation of various polycyclic aromatic hydrocarbons, including Benz(a)anthracene, 1,2-dimethyl-.

Chemical Reactions Analysis

Types of Reactions

Benz(a)anthracene, 1,2-dimethyl- undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen to the compound, often resulting in the formation of quinones.

Reduction: This reaction involves the addition of hydrogen to the compound, reducing it to a less complex structure.

Substitution: This reaction involves the replacement of one or more hydrogen atoms in the compound with other atoms or groups, such as halogens, nitro groups, or sulfonic acid groups.

Common Reagents and Conditions

Common reagents used in these reactions include halogens (for halogenation), nitric acid (for nitration), sulfuric acid (for sulfonation), and various catalysts for Friedel-Crafts reactions .

Major Products

The major products formed from these reactions include halogenated derivatives, nitro derivatives, and sulfonated derivatives of Benz(a)anthracene, 1,2-dimethyl-.

Scientific Research Applications

Benz(a)anthracene, 1,2-dimethyl- has several scientific research applications, including:

Chemistry: It is used as a model compound to study the behavior of polycyclic aromatic hydrocarbons and their interactions with other chemicals.

Biology: It is used to study the effects of carcinogens on biological systems, particularly in the context of cancer research.

Medicine: It is used in research to understand the mechanisms of carcinogenesis and to develop potential therapeutic interventions.

Industry: It is used in the development of materials with specific photochemical and photophysical properties.

Mechanism of Action

The mechanism by which Benz(a)anthracene, 1,2-dimethyl- exerts its effects involves its interaction with cellular DNA, leading to mutations and the initiation of carcinogenesis . The compound is metabolized by cytochrome P450 enzymes to form reactive intermediates that can bind to DNA and cause damage . This process is mediated through the interleukin 2/interleukin 2 receptor pathway .

Comparison with Similar Compounds

Similar Compounds

7,12-Dimethylbenz(a)anthracene: Another dimethyl derivative of Benz(a)anthracene, known for its potent carcinogenic properties.

Benzo(a)pyrene: A related polycyclic aromatic hydrocarbon with similar carcinogenic properties.

Uniqueness

Benz(a)anthracene, 1,2-dimethyl- is unique due to its specific methyl substitutions at the 1 and 2 positions, which influence its chemical reactivity and biological activity . This structural uniqueness makes it a valuable compound for studying the effects of specific molecular modifications on the behavior of polycyclic aromatic hydrocarbons.